![molecular formula C21H17BrN4O B1649430 2-(4-(8-Bromo-3-methyl-2-oxo-2,3-dihydro-1H-imidazo[4,5-c]quinolin-1-yl)phenyl)-2-methylpropanenitrile CAS No. 915019-50-0](/img/structure/B1649430.png)
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:11]=[CH:10][C:9]2[N:8]=[CH:7][C:6]3[NH:12][C:13](=[O:26])[N:14]([C:15]4[CH:20]=[CH:19][C:18]([C:21]([CH3:25])([CH3:24])[C:22]#[N:23])=[CH:17][CH:16]=4)[C:5]=3[C:4]=2[CH:3]=1.I[CH3:28].[OH-].[Na+]>[Br-].C([N+](CCCC)(CCCC)CCCC)CCC.C(Cl)Cl.O>[Br:1][C:2]1[CH:11]=[CH:10][C:9]2[N:8]=[CH:7][C:6]3[N:12]([CH3:28])[C:13](=[O:26])[N:14]([C:15]4[CH:20]=[CH:19][C:18]([C:21]([CH3:24])([CH3:25])[C:22]#[N:23])=[CH:17][CH:16]=4)[C:5]=3[C:4]=2[CH:3]=1 |f:2.3,4.5|
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Name
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Quantity
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3.45 g
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Type
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reactant
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Smiles
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BrC1=CC=2C3=C(C=NC2C=C1)NC(N3C3=CC=C(C=C3)C(C#N)(C)C)=O
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Name
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Quantity
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1.8 g
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Type
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reactant
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Smiles
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IC
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Name
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Quantity
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508 mg
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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273 mg
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Type
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catalyst
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Smiles
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[Br-].C(CCC)[N+](CCCC)(CCCC)CCCC
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Name
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Quantity
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170 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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85 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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900 mg
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Type
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reactant
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Smiles
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IC
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Name
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Quantity
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254 mg
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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O
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Type
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CUSTOM
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Details
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The reaction mixture is stirred for 2 days
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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The reaction mixture is stirred for 1 day at rt
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Duration
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1 d
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Type
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CUSTOM
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Details
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After this time, the reaction is quenched with H2O
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Type
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EXTRACTION
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Details
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extracted with CH2Cl2 (2×)
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Type
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WASH
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Details
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The organic layer is washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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evaporated in vacuo
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Reaction Time |
2 d |
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Name
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Type
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product
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Smiles
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BrC1=CC=2C3=C(C=NC2C=C1)N(C(N3C3=CC=C(C=C3)C(C#N)(C)C)=O)C
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
